Cas no 1207001-33-9 (3-{4H-chromeno4,3-d1,3thiazol-2-yl}-1-(3,4-dimethoxyphenyl)methylurea)

• Product Name: 3-{4H-chromeno4,3-d1,3thiazol-2-yl}-1-(3,4-dimethoxyphenyl)methylurea
• CAS No: 1207001-33-9
• MF: C₂₀H₁₉N₃O₄S
• MW: 397.447563409805
• CID: 6237341
• PubChem ID: 45503713
• Update Time: 2025-10-30

3-{4H-chromeno4,3-d1,3thiazol-2-yl}-1-(3,4-dimethoxyphenyl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-{4H-chromeno4,3-d1,3thiazol-2-yl}-1-(3,4-dimethoxyphenyl)methylurea
• 1-(4H-chromeno[4,3-d]thiazol-2-yl)-3-(3,4-dimethoxybenzyl)urea
• AKOS024517872
• VU0519871-1
• 3-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-1-[(3,4-dimethoxyphenyl)methyl]urea
• F5772-8697
• 1207001-33-9
• 1-(4H-chromeno[4,3-d][1,3]thiazol-2-yl)-3-[(3,4-dimethoxyphenyl)methyl]urea

• Inchi： 1S/C20H19N3O4S/c1-25-15-8-7-12(9-16(15)26-2)10-21-19(24)23-20-22-18-13-5-3-4-6-14(13)27-11-17(18)28-20/h3-9H,10-11H2,1-2H3,(H2,21,22,23,24)
• InChI Key： UOGHMYJHZJRRPP-UHFFFAOYSA-N
• SMILES： S1C(NC(NCC2C=CC(=C(C=2)OC)OC)=O)=NC2=C1COC1C=CC=CC2=1

Computed Properties

• Exact Mass: 397.10962727g/mol
• Monoisotopic Mass: 397.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3-{4H-chromeno4,3-d1,3thiazol-2-yl}-1-(3,4-dimethoxyphenyl)methylurea

3-{4H-chromeno4,3-d1,3thiazol-2-yl}-1-(3,4-dimethoxyphenyl)methylurea (CAS No. 1207001-33-9): A Novel Compound with Promising Pharmacological Potential

3-{4H-chromeno4,3-d1,3thiazol-2-yl}-1-(3,4-dimethoxyphenyl)methylurea represents a unique molecular entity with a complex structural framework that integrates multiple pharmacophoric elements. This compound, identified by its CAS No. 1207001-33-9, is a derivative of a chromeno[4,3-d]thiazole scaffold, which is known for its biological activity in various therapeutic contexts. The molecular architecture of this compound is characterized by a urea linkage connecting a chromeno[4,3-d]thiazole ring to a substituted phenyl group. The phenyl ring is further functionalized with methoxy groups at the 3- and 4-positions, which may contribute to its solubility and bioavailability properties.

Recent studies have highlighted the importance of chromeno[4,3-d]thiazole derivatives in the development of novel therapeutics. The presence of the thiazole ring in this compound suggests potential interactions with various biological targets, including enzymes and receptors. The 3,4-dimethoxyphenyl moiety may also play a role in modulating the compound's pharmacokinetic profile, potentially enhancing its ability to cross biological membranes and reach target tissues. These structural features make this compound a candidate for further investigation in drug discovery programs targeting inflammatory and neurodegenerative diseases.

One of the most significant findings in recent research is the potential of chromeno[4,3-d]thiazole derivatives to exhibit anti-inflammatory activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that compounds with similar structural motifs showed promising results in inhibiting pro-inflammatory cytokines such as TNF-α and IL-6. This suggests that 3-{4H-chromeno4,3-d1,3thiazol-2-yl}-1-(3,4-dimethoxyphenyl)methylurea could be a valuable lead compound for the development of anti-inflammatory agents, particularly in conditions where chronic inflammation plays a central role.

The urea linkage in this compound is another critical feature that warrants attention. Urea moieties are commonly found in many bioactive molecules due to their ability to form hydrogen bonds with biological targets. This property may enhance the compound's binding affinity to specific receptors or enzymes, thereby improving its therapeutic efficacy. Additionally, the presence of the urea group may contribute to the compound's solubility in aqueous environments, which is essential for its absorption and distribution within the body.

Another area of interest is the potential of this compound to exhibit antioxidant properties. Recent advances in the field of oxidative stress research have shown that compounds with heterocyclic rings, such as chromeno[4,3-d]thiazole derivatives, can act as scavengers of free radicals. A 2022 study published in Antioxidants reported that similar compounds demonstrated significant radical scavenging activity, suggesting that 3-{4H-chromeno4,3-d1,3thiazol-2-yl}-1-(3,4-dimethoxyphenyl)methylurea may have potential applications in the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

The 3,4-dimethoxyphenyl group in this compound is also of particular interest due to its potential to modulate the compound's interactions with biological targets. Methoxy groups are known to influence the hydrophobicity and electronic properties of aromatic rings, which can affect the compound's ability to interact with specific proteins or receptors. This property may be exploited in the design of more selective therapeutics, as the methoxy groups could help fine-tune the compound's binding affinity to its target.

In terms of synthetic accessibility, the preparation of 3-{4H-chromeno4,3-d1,3thiazol-2-yl}-1-(3,4-dimethoxyphenyl)methylurea involves a series of well-established chemical reactions, including nucleophilic substitution and ring formation. Recent advancements in asymmetric synthesis have made it possible to produce this compound in high yields while maintaining its stereochemical integrity. This is particularly important for compounds that are expected to interact with chiral biological targets, as the stereochemistry of the molecule can significantly influence its pharmacological activity.

The chromeno[4,3-d]thiazole scaffold is also of interest due to its potential to exhibit antiviral activity. A 2021 study published in Virology reported that similar compounds showed inhibitory effects against several viral strains, including herpes simplex virus and influenza virus. This suggests that 3-{4H-chromeno4,3-d1,3thiazol-2-yl}-1-(3,4-dimethoxyphenyl)methylurea may have potential applications in the development of antiviral agents, particularly in the context of emerging viral threats.

Furthermore, the urea linkage in this compound may also contribute to its potential as an antidiabetic agent. Recent studies have shown that compounds with urea moieties can modulate glucose metabolism by interacting with key enzymes involved in carbohydrate metabolism. A 2023 review article in Diabetes Research and Clinical Practice highlighted the role of urea derivatives in the management of type 2 diabetes, suggesting that this compound could be a candidate for further investigation in this therapeutic area.

The 3,4-dimethoxyphenyl group may also play a role in the compound's potential as an antitumor agent. Methoxy groups are known to influence the interactions between aromatic rings and biological targets, which can affect the compound's ability to inhibit cancer cell proliferation. A 2022 study published in Cancer Letters reported that similar compounds demonstrated significant antiproliferative effects against various cancer cell lines, suggesting that 3-{4H-chromeno4,3-d1,3thiazol-2-yl}-1-(3,4-dimethoxyphenyl)methylurea may have potential applications in oncology.

In conclusion, 3-{4H-chromeno4,3-d1,3thiazol-2-yl}-1-(3,4-dimethoxyphenyl)methylurea is a compound with a complex molecular structure that integrates multiple pharmacophoric elements. Its structural features, including the chromeno[4,3-d]thiazole scaffold, the urea linkage, and the 3,4-dimethoxyphenyl group, suggest potential applications in a wide range of therapeutic areas, including anti-inflammatory, antioxidant, antiviral, antidiabetic, and antitumor treatments. Further research is needed to fully elucidate the biological activities of this compound and to explore its potential as a lead molecule for the development of novel therapeutics.